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Abstract

Myristyl palmitoleate (CAS No. 22393-82-4) is a wax ester of significant interest in various
scientific and industrial fields, including cosmetics, pharmaceuticals, and as a potential biofuel.
[1] It is the ester formed from myristyl alcohol (1-tetradecanol) and palmitoleic acid ((92)-
hexadec-9-enoic acid). Understanding its physical properties is crucial for formulation
development, quality control, and application-specific research. This technical guide provides a
comprehensive overview of the known physical properties of myristyl palmitoleate, details
relevant experimental protocols for their determination, and presents logical workflows for its
synthesis and characterization. Due to the limited availability of specific experimental data for
myristyl palmitoleate, this guide also includes comparative data for its saturated analog,
myristyl palmitate, to provide a contextual baseline for researchers.

Core Physical and Chemical Properties

Myristyl palmitoleate is a long-chain, unsaturated wax ester. Its chemical structure,
characterized by a C16:1 fatty acid chain and a C14:0 fatty alcohol chain, dictates its physical
behavior.[1]

Quantitative Data for Myristyl Palmitoleate
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Specific experimental data for several physical properties of myristyl palmitoleate are not

extensively reported in publicly available literature. The following table summarizes the

available information.

Property Value Source(s)
CAS Number 22393-82-4 [1]
Molecular Formula C30H5802 [1]
Molecular Weight 450.78 g/mol [1]
9-Hexadecenoic acid,
tetradecyl ester, (2)-;
Synonyms [1]
Tetradecyl (92)-9-
hexadecenoate
Purity >99% (Commercially available)  [1]

Physical State

Neat (Likely a waxy solid or

liquid at room temperature)

[1]

Storage Temperature

Freezer

[1]

Data not available. Estimated

Melting Point to be significantly lower than its
saturated analog.
Boiling Point Data not available.
Density Data not available.
Expected to be soluble in
Solubility nonpolar organic solvents and

insoluble in water.

Comparative Data: Myristyl Palmitate

For comparative purposes, the physical properties of the saturated analog, myristyl palmitate

(CAS No. 4536-26-9), are provided below. The presence of a cis-double bond in myristyl

palmitoleate is expected to significantly lower its melting point compared to myristyl palmitate.

[2]
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Property Value Source(s)

CAS Number 4536-26-9 (31415161 7181[91[10]
Molecular Formula C30He002 [5][6][10]

Molecular Weight 452.80 g/mol [5][6][10]

Melting Point 49-51 °C [31[6]

Boiling Point 484.9 £ 13.0 °C (Predicted) [3][6]

Density 0.858 £ 0.06 g/cm3 (Predicted) [7]

Solubility g::;::;;rm (Slightly), Hexane

Appearance White to Off-White Solid

Experimental Protocols

Standard methodologies for determining the physical properties of wax esters are applicable to
myristyl palmitoleate.

Determination of Melting Point (Capillary Method)

This method is suitable for crystalline solids and waxy substances.

o Apparatus: Melting point apparatus (e.g., Thiele tube or digital melting point device), capillary
tubes (sealed at one end), thermometer.

e Procedure:

o A small amount of finely powdered myristyl palmitoleate is packed into a capillary tube to
a height of 2-3 mm.

o The capillary tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o The assembly is placed in a melting point apparatus containing a heating bath (e.g.,
silicone oil).
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o The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting
point.

o The melting point range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample becomes a clear liquid.[11]

Determination of Boiling Point (Microscale Method)

For high-boiling point liquids like long-chain esters, distillation under reduced pressure is often
preferred to prevent decomposition. The boiling point at atmospheric pressure can then be
extrapolated. A microscale method is suitable for small sample quantities.

o Apparatus: Thiele tube, small test tube (e.g., Durham tube), capillary tube (sealed at one
end), thermometer, heating source.

e Procedure:
o A small amount of the liquid sample (0.5-1 mL) is placed in a small test tube.
o A capillary tube, sealed at the top end, is placed open-end-down into the liquid.
o The test tube is attached to a thermometer and heated in a Thiele tube.
o As the temperature rises, air trapped in the capillary tube will bubble out.
o Heating is continued until a continuous stream of bubbles emerges from the capillary tube.
o The heat source is removed, and the liquid is allowed to cool.

o The boiling point is the temperature at which the bubbling stops and the liquid just begins
to enter the capillary tube.[12][13]

Determination of Solubility

The solubility of myristyl palmitoleate can be assessed qualitatively in various solvents.
o Apparatus: Test tubes, vortex mixer.

e Procedure:
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[e]

Place a small, measured amount of myristyl palmitoleate (e.g., 10 mg) into a series of
test tubes.

[e]

Add a measured volume (e.g., 1 mL) of different solvents (e.g., water, ethanol, acetone,
hexane, chloroform) to each tube.

[e]

Agitate the tubes vigorously using a vortex mixer for a set period (e.g., 1 minute).

o

Allow the tubes to stand and visually inspect for dissolution. The substance is considered
soluble if no solid particles are visible.[14][15][16]

Synthesis and Characterization Workflow

Myristyl palmitoleate can be synthesized through the esterification of myristyl alcohol and

palmitoleic acid. Enzymatic synthesis is often preferred as a "green chemistry" approach.[1][17]
[18][19]

Enzymatic Synthesis of Myristyl Palmitoleate

The following diagram illustrates a typical enzymatic esterification process.
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Reactants

Myristyl Alcohol Palmitoleic Acid

Process

Immobilized Lipase
(e.g., Novozym 435)

Reaction Vessel

(Solvent-free or in a nonpolar solvent)

;

Controlled Heating &
Stirring (e.g., 60-70°C)

;

Continuous Water Removal
(e.g., vacuum or dry N2 stream)

Reaction Mixture

Purification

Filtration to remove enzyme

;

Solvent Evaporation
(if applicable)

:

Column Chromatography
(e.g., Silica Gel)

Final Rroduct

Myristyl Palmitoleate

Click to download full resolution via product page

Caption: Enzymatic synthesis of Myristyl Palmitoleate.
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Workflow for Physical Property Characterization

A logical workflow for the characterization of synthesized myristyl palmitoleate is presented
below.

Synthesized Myristyl Palmitoleate

Purity & Identity Confirmation
(GC-MS, NMR, FT-IR)

L‘ pure

Visual Inspection:
Physical State at RT

VAN

Density Measurement Solubility Testing
(Pycnometer) (Various Solvents)

Melting Point Determination Boiling Point Determination

Click to download full resolution via product page

Caption: Characterization workflow for Myristyl Palmitoleate.

Conclusion

Myristyl palmitoleate is a wax ester with potential applications in various fields. While
comprehensive experimental data on its physical properties are currently sparse in the
literature, this guide provides the foundational chemical information, outlines standard
experimental procedures for property determination, and offers a comparative baseline using
its saturated analog, myristyl palmitate. The provided workflows for synthesis and
characterization serve as a practical guide for researchers and professionals in the fields of
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chemistry and drug development. Further experimental investigation is warranted to fully
elucidate the physical characteristics of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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